Cas no 675148-48-8 (Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]-)

• Product Name: Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]-
• CAS No: 675148-48-8
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD08056336
• CID: 1717175
• PubChem ID: 23076459
• Update Time: 2025-10-05

Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]-
• 3-(4-chloromethyl-5-methyl-1,3-oxazol-2-yl)pyridine
• NJISSAMSPGISEK-UHFFFAOYSA-N
• 4-Chloromethyl-5-methyl-2-(pyridin-3-yl)oxazole
• SCHEMBL4415685
• 4-(chloromethyl)-5-methyl-2-pyridin-3-yl-1,3-oxazole
• 675148-48-8

• MDL： MFCD08056336
• Inchi： 1S/C10H9ClN2O/c1-7-9(5-11)13-10(14-7)8-3-2-4-12-6-8/h2-4,6H,5H2,1H3
• InChI Key： NJISSAMSPGISEK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 208.04047
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]-

Research Briefing on Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]- (CAS: 675148-48-8) in Chemical Biology and Pharmaceutical Applications

Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]-, with the CAS number 675148-48-8, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-oxazole hybrid structure, has shown promise in various applications, including drug discovery, medicinal chemistry, and as a building block for more complex molecules. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer.

One of the most notable aspects of Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]- is its role in the development of novel kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to design and synthesize potent kinase inhibitors, leveraging its chloromethyl group for further functionalization. Recent publications highlight its efficacy in inhibiting specific kinases, such as EGFR and VEGFR, which are pivotal in tumor growth and angiogenesis.

In addition to its applications in kinase inhibition, Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]- has been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest its potential as a lead compound for developing new antimicrobial agents.

The synthetic versatility of Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]- has also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, with improvements in yield and purity. For instance, a 2022 report in Organic Letters detailed a novel one-pot synthesis route that significantly reduces the number of steps required to produce this compound, making it more accessible for large-scale pharmaceutical applications. This methodological innovation is expected to accelerate the exploration of its therapeutic potential.

Despite its promising applications, challenges remain in the optimization of Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]- for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Recent preclinical studies have begun to tackle these challenges by modifying the compound's core structure to enhance its pharmacokinetic properties. For example, introducing solubilizing groups has been shown to improve its aqueous solubility, a critical factor for oral administration.

In conclusion, Pyridine, 3-[4-(chloromethyl)-5-methyl-2-oxazolyl]- (CAS: 675148-48-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential as a multifunctional building block. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential, making it a compound of significant interest for future drug development efforts.